Cas no 91573-23-8 (ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)-)

• Product Name: ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)-
• CAS No: 91573-23-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 3340754
• PubChem ID: 13311988
• Update Time: 2025-06-14

ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)-
• N-Acetyl-N-(2,6-dimethylphenyl)acetamide
• 91573-23-8
• BS-33139

• Inchi： 1S/C12H15NO2/c1-8-6-5-7-9(2)12(8)13(10(3)14)11(4)15/h5-7H,1-4H3
• InChI Key： ARTQQPCXEQDEEE-UHFFFAOYSA-N
• SMILES： C(N(C(C)=O)C1=C(C)C=CC=C1C)(=O)C

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Additional information on ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)-

Recent Advances in the Study of ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)- (CAS: 91573-23-8)

The compound ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)- (CAS: 91573-23-8) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and biological studies. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

Recent studies have explored the synthetic pathways for ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)-, highlighting improvements in yield and purity. Advanced catalytic methods and green chemistry approaches have been employed to optimize its production, reducing environmental impact while maintaining high efficiency. These advancements are critical for scaling up production for potential pharmaceutical use.

Pharmacological investigations have revealed that this compound exhibits notable activity as a local anesthetic and anti-inflammatory agent. Its mechanism of action involves the modulation of sodium channels, similar to lidocaine derivatives, but with a potentially improved safety profile. Preclinical trials have demonstrated its efficacy in pain management models, suggesting promise for future clinical applications.

Structural-activity relationship (SAR) studies have further elucidated the importance of the N-acetyl and dimethylphenyl groups in the compound's bioactivity. Modifications to these functional groups have been shown to significantly alter its potency and selectivity, providing a foundation for the development of novel derivatives with enhanced therapeutic properties.

In addition to its anesthetic properties, recent research has uncovered potential applications of ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)- in neurodegenerative disease research. Preliminary in vitro studies indicate that the compound may modulate neuroinflammatory pathways, though further investigation is required to validate these findings and explore their therapeutic implications.

The compound's pharmacokinetic profile has been characterized in animal models, showing favorable absorption and distribution properties. However, metabolism studies suggest the need for further optimization to improve its half-life and reduce potential metabolite-related toxicity. These findings are guiding the design of next-generation analogs with improved drug-like properties.

From a regulatory perspective, current research supports the classification of ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)- as a promising candidate for further development. However, comprehensive toxicological assessments and human trials will be necessary to fully evaluate its safety and efficacy profile before clinical application can be considered.

In conclusion, the growing body of research on ACETAMIDE, N-ACETYL-N-(2,6-DIMETHYLPHENYL)- (CAS: 91573-23-8) demonstrates its potential as a versatile compound with multiple therapeutic applications. Continued investigation into its mechanisms of action, structural optimization, and clinical potential is warranted to fully realize its value in pharmaceutical development and chemical biology research.